Tuning of TRAIL clustering on the surface of nanoscale liposomes by phase separation†

Nanoscale Advances Pub Date: 2023-12-29 DOI: 10.1039/D3NA00841J

Abstract

Phase-separated liposomes were used to formulate tumor necrosis factor-related apoptosis-inducing ligand (TRAIL), a protein that selectively kills cancer cells while sparing most healthy ones. By controlling the average number of TRAIL molecules per liposome, we demonstrate the ability to tune the formation of TRAIL clusters and their resulting apoptotic activity.

Graphical abstract: Tuning of TRAIL clustering on the surface of nanoscale liposomes by phase separation
Tuning of TRAIL clustering on the surface of nanoscale liposomes by phase separation†
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